Cas no 93613-08-2 (3-(2-fluoroethoxy)phenol)

• Product Name: 3-(2-fluoroethoxy)phenol
• CAS No: 93613-08-2
• MF: C₈H₉FO₂
• MW: 156.154266119003
• MDL: MFCD11521333
• CID: 1981484
• PubChem ID: 15058638
• Update Time: 2025-06-14

3-(2-fluoroethoxy)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(2-FLUOROETHOXY)-PHENOL
• 3-(2-fluoroethoxy)phenol
• BHHHDKLYOOPAFQ-UHFFFAOYSA-N
• 93613-08-2
• AKOS006325602
• EN300-3218359
• SCHEMBL10458235
• 2-fluoroethyl 3-hydroxyphenyl ether

• MDL： MFCD11521333
• Inchi： 1S/C8H9FO2/c9-4-5-11-8-3-1-2-7(10)6-8/h1-3,6,10H,4-5H2
• InChI Key： BHHHDKLYOOPAFQ-UHFFFAOYSA-N
• SMILES： FCCOC1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 156.05865769Da
• Monoisotopic Mass: 156.05865769Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(2-fluoroethoxy)phenol

Comprehensive Overview of 3-(2-fluoroethoxy)phenol (CAS No. 93613-08-2): Properties, Applications, and Research Insights

3-(2-fluoroethoxy)phenol (CAS No. 93613-08-2) is a fluorinated phenolic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a phenol core with a 2-fluoroethoxy substituent, which enhances its bioavailability and metabolic stability. This compound is often explored as an intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and anti-inflammatory agents. Its fluorine atom contributes to improved lipophilicity, a critical factor in drug design.

Recent studies highlight the growing demand for fluorinated aromatic compounds like 3-(2-fluoroethoxy)phenol in medicinal chemistry. Researchers are investigating its potential as a building block for PET (positron emission tomography) tracers, given the role of fluorine-18 isotopes in diagnostic imaging. This aligns with the surge in interest for precision medicine and non-invasive diagnostic tools, which dominate current healthcare trends. Additionally, its applications extend to material science, where fluorinated phenols are used to modify polymer properties for enhanced durability.

The synthesis of 3-(2-fluoroethoxy)phenol typically involves nucleophilic substitution reactions between phenol derivatives and 2-fluoroethyl halides. Optimizing reaction conditions to achieve high yields while minimizing byproducts remains a focal point in organic chemistry forums. Environmental concerns around fluorinated compounds have also spurred innovations in green chemistry approaches, such as catalytic fluorination and solvent-free protocols. These advancements address the broader industry shift toward sustainable chemical production.

From a commercial perspective, CAS No. 93613-08-2 is listed in catalogs of specialty chemical suppliers catering to pharmaceutical R&D and contract manufacturing organizations (CMOs). Pricing and purity (>98%) are frequently searched parameters, reflecting buyer priorities. Regulatory compliance, particularly regarding REACH and FDA guidelines for fluorinated intermediates, is another hot topic among procurement specialists. Analytical methods like HPLC and NMR are standard for quality control, ensuring batch-to-batch consistency.

Future directions for 3-(2-fluoroethoxy)phenol research may explore its utility in bioconjugation for antibody-drug conjugates (ADCs) or as a precursor for ionic liquids with tailored properties. The compound’s versatility underscores its relevance in interdisciplinary fields, from drug discovery to advanced materials. As synthetic methodologies evolve, this fluorophenol derivative is poised to remain a key player in innovation-driven industries.